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Compound of Interest

Compound Name: Zoniporide dihydrochloride

Cat. No.: B1662320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Zoniporide dihydrochloride is a potent and highly selective inhibitor of the Na+/H+ exchanger

isoform 1 (NHE-1), a key regulator of intracellular pH.[1][2][3] Its ability to modulate intracellular

ion concentrations has made it a valuable tool in cardiovascular research, particularly in studies

of ischemia-reperfusion injury, as well as in oncology research.[2][3] Proper preparation of

stock solutions is critical for obtaining accurate and reproducible experimental results. This

document provides detailed protocols for the preparation, storage, and handling of Zoniporide
dihydrochloride stock solutions for research applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of Zoniporide dihydrochloride is

essential for its effective use in experimental settings.
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Property Value Reference

Molecular Formula C17H16N6O · 2HCl [1]

Molecular Weight 393.27 g/mol [1][3]

CAS Number 241799-10-0 [1][3]

Appearance White to tan powder

Purity >98% (HPLC) [3]

Solubility
Zoniporide dihydrochloride exhibits good solubility in common laboratory solvents. The

choice of solvent will depend on the specific requirements of the experiment.

Solvent Maximum Concentration Reference

DMSO 100 mM [1][3]

Water 10 mM [1][3]

Water (warmed) 2 mg/mL [4]

Mechanism of Action: NHE-1 Inhibition
Zoniporide dihydrochloride is a potent and selective inhibitor of the Na+/H+ exchanger

isoform 1 (NHE-1).[1] NHE-1 is a ubiquitous plasma membrane protein that extrudes one

intracellular proton in exchange for one extracellular sodium ion. This process is crucial for

maintaining intracellular pH (pHi) homeostasis.

Under pathological conditions such as ischemia, intracellular acidosis activates NHE-1, leading

to an influx of Na+.[2] This, in turn, reverses the function of the Na+/Ca2+ exchanger, resulting

in an accumulation of intracellular Ca2+, which contributes to cell injury and death.[2] By

inhibiting NHE-1, Zoniporide prevents this detrimental cascade of events.
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Preparation

Storage

Application

Weigh Zoniporide Dihydrochloride

Add Solvent (DMSO or Water)

Vortex/Sonicate to Dissolve

Sterile Filter (0.22 µm)

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Thaw Aliquot

Dilute to Working Concentration

Use in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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